Bisazir
Overview
Description
Bisazir is a compound with the molecular formula C5H12N3PS . It is also known by other names such as P,P-bis(1-aziridinyl)-N-methylphosphinothioic amide .
Molecular Structure Analysis
The molecular structure of Bisazir is characterized by its molecular formula C5H12N3PS . The exact mass of Bisazir is 177.04895557 g/mol .
Chemical Reactions Analysis
While specific chemical reactions involving Bisazir are not detailed in the sources, it’s known that Bisazir can undergo changes under certain conditions .
Physical And Chemical Properties Analysis
Bisazir has a molecular weight of 177.21 g/mol . It has a density of 1.4±0.1 g/cm3, a boiling point of 245.3±23.0 °C at 760 mmHg, and a flash point of 102.2±22.6 °C . It has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 3 freely rotating bonds .
Scientific Research Applications
Control of Invasive Vertebrates
- Scientific Field : Ecotoxicology and Invasive Species Management .
- Application Summary : Bisazir is used as a chemosterilant to control populations of invasive species like the American bullfrog (Lithobates catesbeianus). It induces DNA fragmentation in sperm cells, leading to sterility .
- Methods of Application : Adult male bullfrogs were caught and injected with varying doses of Bisazir (0, 12.5, 25, 50, 100 mg/kg) to induce sterility .
Control of Tsetse Flies
- Scientific Field : Entomology .
- Application Summary : Bisazir is evaluated as a practical chemosterilant for the control of tsetse flies (Glossina spp.) .
- Methods of Application : The sensitivity of male and female tsetse flies to the vapor phase of Bisazir was tested in a laboratory in a moving air stream at temperatures ranging from 12 to 20°C .
- Results : Exposure times of only a few minutes were sufficient to induce a significant reduction in female fecundity or male fertility at 30–35°C, temperatures which might be expected under field conditions . The degree of sterility induced was permanent .
Determining the Concentration of Bisazir in Water
- Scientific Field : Analytical Chemistry .
- Application Summary : Bisazir is used to determine its concentration in water. This is important to verify that Bisazir does not persist in the treated effluent discharged from the sterilization facility to Lake Huron .
- Methods of Application : A rapid, accurate, and sensitive liquid chromatographic (LC) method was developed for determining Bisazir in water .
- Results : The method was able to quantitate the concentration of Bisazir in water and routinely verify that Bisazir (>25 μg/L) does not persist in the treated effluent .
properties
IUPAC Name |
N-[bis(aziridin-1-yl)phosphinothioyl]methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N3PS/c1-6-9(10,7-2-3-7)8-4-5-8/h2-5H2,1H3,(H,6,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZPKARLAFLAVLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNP(=S)(N1CC1)N2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N3PS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5057967 | |
Record name | Bisazir | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5057967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bisazir | |
CAS RN |
13687-09-7 | |
Record name | Bisazir | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013687097 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bisazir | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5057967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | BISAZIR | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BXL934H392 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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